Cas no 1154914-12-1 (5-(Methylcarbamoyl)picolinic acid)

• Product Name: 5-(Methylcarbamoyl)picolinic acid
• CAS No: 1154914-12-1
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 2118728
• Update Time: 2025-06-08

5-(Methylcarbamoyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-?[(methylamino)?carbonyl]?-2-?Pyridinecarboxylic acid
• 5-(Methylcarbamoyl)picolinic acid
• 2-Pyridinecarboxylic acid, 5-[(methylamino)carbonyl]-

• Inchi： 1S/C8H8N2O3/c1-9-7(11)5-2-3-6(8(12)13)10-4-5/h2-4H,1H3,(H,9,11)(H,12,13)
• InChI Key： WQEOSYMENPCTCC-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC(C(=O)O)=CC=1)NC

Computed Properties

• Exact Mass: 180.053
• Monoisotopic Mass: 180.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3

Additional information on 5-(Methylcarbamoyl)picolinic acid

5-(Methylcarbamoyl)picolinic Acid (CAS No. 1154914-12-1): An Overview of Its Structure, Properties, and Applications

5-(Methylcarbamoyl)picolinic acid (CAS No. 1154914-12-1) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This article provides a comprehensive overview of its structure, physicochemical properties, and potential applications, drawing on the latest scientific findings to offer a detailed and up-to-date perspective.

Structure and Synthesis: 5-(Methylcarbamoyl)picolinic acid is a picolinic acid derivative characterized by a methylcarbamoyl group attached to the 5-position of the pyridine ring. The molecular formula is C₈H₉N₃O₃, with a molecular weight of 199.17 g/mol. The synthesis of this compound can be achieved through various routes, including the reaction of 5-bromopicolinic acid with methylamine in the presence of a suitable coupling agent. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as microwave-assisted synthesis and catalytic processes.

Spectroscopic Properties: The spectroscopic properties of 5-(Methylcarbamoyl)picolinic acid have been extensively studied using techniques such as NMR, IR, and UV-Vis spectroscopy. The NMR spectrum reveals characteristic signals for the pyridine ring protons and the methyl group attached to the carbamoyl moiety. The IR spectrum shows strong absorption bands corresponding to the carbonyl group (C=O) and the amide linkage (C-N). These spectroscopic data are crucial for confirming the identity and purity of the compound in analytical applications.

Solubility and Stability: 5-(Methylcarbamoyl)picolinic acid exhibits good solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). Its solubility properties make it suitable for use in various biological assays and pharmaceutical formulations. The compound is stable under standard laboratory conditions but may degrade upon exposure to strong acids or bases. Proper storage conditions, such as maintaining a dry environment and avoiding high temperatures, are recommended to ensure long-term stability.

Biological Activity: Recent studies have highlighted the potential biological activities of 5-(Methylcarbamoyl)picolinic acid. It has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro. Additionally, preliminary research suggests that it may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings open up new avenues for its use in treating inflammatory diseases and neurodegenerative disorders.

Pharmaceutical Applications: The unique combination of structural features and biological activities makes 5-(Methylcarbamoyl)picolinic acid an attractive candidate for pharmaceutical development. It has been evaluated as a potential therapeutic agent in preclinical studies for conditions such as rheumatoid arthritis, multiple sclerosis, and Alzheimer's disease. Ongoing clinical trials are aimed at assessing its safety and efficacy in human subjects.

Toxicity and Safety Profiles: While 5-(Methylcarbamoyl)picolinic acid shows promise as a therapeutic agent, its toxicity profile must be thoroughly evaluated before it can be used in clinical settings. Preclinical studies have indicated that it has low acute toxicity when administered orally or intravenously. However, long-term exposure may pose potential risks, particularly at high doses. Therefore, further research is needed to establish safe dosage ranges and identify any adverse effects.

FUTURE DIRECTIONS AND CONCLUSIONS: The ongoing research on 5-(Methylcarbamoyl)picolinic acid highlights its potential as a valuable tool in both basic scientific investigations and applied pharmaceutical development. Future studies should focus on optimizing its pharmacological properties, enhancing its bioavailability, and exploring new therapeutic applications. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing medical treatments for various diseases.